2-(naphthalen-2-yloxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide
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Description
2-(naphthalen-2-yloxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H19N5O2 and its molecular weight is 373.416. The purity is usually 95%.
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Scientific Research Applications
Anti-HIV Activity
Some derivatives of this compound have shown promising results in inhibiting HIV. A study synthesized a series of naphthalene derivatives and found one to be a potent inhibitor of HIV-1 replication (Hamad et al., 2010). Another research synthesized novel N′-arylidene-2-[1-(naphthalen-1-yl)-1H-tetrazol-5-ylthio] acetohydrazides, which showed potent inhibitory activity specifically against HIV-1 replication (Zhan et al., 2010).
Anticancer Potential
Several studies have synthesized naphthalene derivatives that showed antiproliferative activities against various human cancer cell lines. For instance, certain N-(naphthalen-2-yl)acetamide derivatives were effective against nasopharyngeal, lung carcinoma, hepatoma, renal carcinoma, and gastric cancer cell lines, with specific compounds showing strong cytotoxicity against human nasopharyngeal carcinoma cells (Chen et al., 2013). Another study evaluated 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole derivatives and found one compound to be the most active on breast cancer cell lines (Salahuddin et al., 2014).
Anti-Parkinson’s Activity
Novel 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)]acetamide derivatives were synthesized and evaluated for their potential anti-Parkinson's activity. Some derivatives showed potent free radical scavenging activity and were effective in in vivo anti-Parkinson's screening using a rat model (Gomathy et al., 2012).
Antiviral Evaluation
A study on 5-[(naphthalen-1-yloxy)-methyl]-1,3,4-oxadiazole derivatives displayed different degrees of antiviral activities or inhibitory actions against HCV and HIV viruses (El‐Sayed et al., 2010).
Anti-inflammatory and Analgesic Effects
A computational and pharmacological evaluation of certain derivatives, including 5-[(naphthalen-2-yloxy) methyl]1,3,4-oxadiazole-2-thiol, demonstrated good affinity for COX-2 and 5-LOX, correlating to its high analgesic and anti-inflammatory effects (Faheem, 2018).
Properties
IUPAC Name |
N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-2-naphthalen-2-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O2/c1-15-6-9-18(10-7-15)26-20(23-24-25-26)13-22-21(27)14-28-19-11-8-16-4-2-3-5-17(16)12-19/h2-12H,13-14H2,1H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWMKHOQDGUZZIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)COC3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.